BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of Triethyl
Methanetricarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
triethyl methanetricarboxylate. The information is presented in a structured format to
facilitate easy reference and comparison, catering to the needs of researchers, scientists, and
professionals involved in drug development and other scientific endeavors. This guide also
outlines the standard experimental protocols for determining these key physical characteristics.

Core Physical Properties

Triethyl methanetricarboxylate, also known as triethyl carboxymalonate, is a triester with the
chemical formula C10H1606.[1][2] At room temperature, it can exist as a colorless to pale
yellow liquid or a solid, and it possesses a mild, characteristic odor.[1][3] It is a synthetic
compound, typically produced through the esterification of methanetricarboxylic acid with
ethanol.[1] This compound serves as a crucial intermediate in various organic syntheses.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of triethyl
methanetricarboxylate, compiled from various sources.
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Property Value Units Conditions
Molecular Formula C10H1606

Molecular Weight 232.23 g/mol

Boiling Point 253 °C at 1 atm

Melting Point 25-29 °C

Density 1.095 g/mL at 25 °C

Refractive Index 1.424 - 1.426 at 20 °C (n20/D)
Flash Point >110 °C

Vapor Pressure 0.0£0.6 mmHg at 25°C (Predicted)
Water Solubility Insoluble

Solubility in Organic
Moderately soluble
Solvents

Experimental Protocols

The determination of the physical properties of a compound like triethyl

methanetricarboxylate involves standardized experimental procedures. Below are detailed

methodologies for measuring the key properties listed above.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is distillation.[4][5]

Apparatus:

¢ Distillation flask

o Condenser

e Receiving flask
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e Thermometer

e Heating mantle or oil bath
 Boiling chips

Procedure:

e Place a small volume of triethyl methanetricarboxylate into the distillation flask, along with
a few boiling chips to ensure smooth boiling.

o Set up the distillation apparatus. The thermometer bulb should be positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

» Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.[4]

Determination of Melting Point

The melting point is the temperature at which a solid turns into a liquid. For a pure substance,
this occurs over a narrow range. The capillary method is a widely used technique.[6][7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of solid triethyl methanetricarboxylate
Procedure:

e Finely powder a small amount of solid triethyl methanetricarboxylate.
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Pack a small amount of the powdered sample into the sealed end of a capillary tube to a
height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a controlled rate.[6]

Observe the sample closely. Record the temperature at which the first drop of liquid appears
(the beginning of melting) and the temperature at which the entire sample becomes a clear
liquid (the end of melting). This range is the melting point.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid like triethyl

methanetricarboxylate, this can be determined using a pycnometer or by direct mass and

volume measurements.[8][9]

Apparatus:

Pycnometer (or a graduated cylinder and an electronic balance)

Electronic balance

Thermometer

Procedure (using graduated cylinder and balance):

Weigh a clean, dry graduated cylinder on an electronic balance and record its mass.

Add a known volume of liquid triethyl methanetricarboxylate to the graduated cylinder.
Record the volume accurately, reading from the bottom of the meniscus.

Weigh the graduated cylinder with the liquid and record the total mass.

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.

Calculate the density using the formula: Density = Mass / Volume.[8]

Measure and record the temperature of the liquid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.youtube.com/watch?v=m2P2DdfebiU
https://www.benchchem.com/product/b122037?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be measured using a refractometer.

Apparatus:

Refractometer (e.g., Abbe refractometer)

Dropper

Sample of liquid triethyl methanetricarboxylate

Constant temperature water bath

Procedure:

o Calibrate the refractometer using a standard sample with a known refractive index.
o Ensure the prism of the refractometer is clean and dry.

e Place a few drops of liquid triethyl methanetricarboxylate onto the prism.

e Close the prism and allow the sample to reach the desired temperature, typically controlled
by a circulating water bath.

» Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

e Read the refractive index value from the scale.

Determination of Solubility

Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous
solution.

Apparatus:

e Test tubes or vials
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Stirring rod or vortex mixer

Balance

Graduated cylinders or pipettes

Water bath (for temperature control)
Procedure (Qualitative):

e Add a small, measured amount of triethyl methanetricarboxylate to a test tube containing
a known volume of the solvent (e.g., water, ethanol, diethyl ether).

« Stir or vortex the mixture for a set period.
o Observe whether the solute dissolves completely, partially, or not at all.

« If the solute dissolves, incrementally add more solute until saturation is reached (i.e., no
more solute dissolves).

e The solubility can be described qualitatively as soluble, partially soluble, or insoluble.[10] For
guantitative determination, the concentration of the saturated solution would need to be
measured.

Application in Synthesis: A Workflow Example

Triethyl methanetricarboxylate is a valuable building block in organic synthesis. For instance,
it is utilized in the preparation of novel dihydroquinoline-3-carboxylic acids, which have shown
potential as HIV-1 integrase inhibitors.[2] The following diagram illustrates a generalized
workflow for such a synthetic application.
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Generalized Synthesis Workflow Using Triethyl Methanetricarboxylate
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of dihydroquinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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